Cas no 2228264-29-5 (3-(3-fluoro-4-hydroxyphenyl)methylazetidin-3-ol)

• Product Name: 3-(3-fluoro-4-hydroxyphenyl)methylazetidin-3-ol
• CAS No: 2228264-29-5
• MF: C₁₀H₁₂FNO₂
• MW: 197.206186294556
• CID: 6419966
• PubChem ID: 165761242
• Update Time: 2025-10-31

3-(3-fluoro-4-hydroxyphenyl)methylazetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(3-fluoro-4-hydroxyphenyl)methylazetidin-3-ol
• EN300-1792693
• 3-[(3-fluoro-4-hydroxyphenyl)methyl]azetidin-3-ol
• 2228264-29-5

• Inchi： 1S/C10H12FNO2/c11-8-3-7(1-2-9(8)13)4-10(14)5-12-6-10/h1-3,12-14H,4-6H2
• InChI Key： RCZCZEDDUVGHTR-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)CC1(CNC1)O)O

Computed Properties

• Exact Mass: 197.08520679g/mol
• Monoisotopic Mass: 197.08520679g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 52.5Ų

Additional information on 3-(3-fluoro-4-hydroxyphenyl)methylazetidin-3-ol

Comprehensive Overview of 3-(3-fluoro-4-hydroxyphenyl)methylazetidin-3-ol (CAS No. 2228264-29-5): Properties, Applications, and Research Insights

3-(3-fluoro-4-hydroxyphenyl)methylazetidin-3-ol, with the CAS number 2228264-29-5, is a fluorinated azetidine derivative that has garnered significant attention in pharmaceutical and chemical research. This compound features a unique molecular structure combining a fluoro-hydroxyphenyl moiety with an azetidin-3-ol core, making it a versatile intermediate for drug discovery and material science applications. Its synergistic functional groups contribute to its potential in modulating biological activity, particularly in targeting enzymes and receptors.

In recent years, the demand for fluorinated bioactive compounds like 3-(3-fluoro-4-hydroxyphenyl)methylazetidin-3-ol has surged due to their enhanced metabolic stability and membrane permeability. Researchers are actively exploring its role in central nervous system (CNS) therapeutics, given its structural resemblance to known neuromodulators. The hydroxyphenyl group may facilitate interactions with proteins, while the azetidine ring offers conformational rigidity, a trait valued in modern medicinal chemistry.

The synthesis of CAS 2228264-29-5 typically involves multi-step organic reactions, including fluorination and ring-forming strategies. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to optimize yield and purity. Analytical characterization via NMR spectroscopy and high-resolution mass spectrometry (HRMS) confirms its structural integrity, while computational studies predict its ADME (Absorption, Distribution, Metabolism, Excretion) properties.

From an industrial perspective, 3-(3-fluoro-4-hydroxyphenyl)methylazetidin-3-ol aligns with the growing trend of green chemistry. Efforts to reduce solvent waste and improve atom economy in its production resonate with global sustainability goals. Additionally, its potential as a building block for peptidomimetics has sparked interest in oncology and immunology research, where targeted therapies are paramount.

Emerging studies highlight the compound’s relevance in neurodegenerative disease models, particularly in modulating dopaminergic pathways. User queries often focus on its mechanism of action and toxicity profile, reflecting broader public interest in precision medicine. Regulatory databases classify it as a research-grade chemical, emphasizing its non-hazardous status under standard handling conditions.

In summary, 3-(3-fluoro-4-hydroxyphenyl)methylazetidin-3-ol (CAS 2228264-29-5) exemplifies innovation in small-molecule drug development. Its dual functionality—combining fluorine’s electronegativity with the azetidine scaffold’s versatility—positions it as a promising candidate for future therapeutics. Ongoing research aims to unlock its full potential, addressing unmet medical needs while adhering to ethical and environmental standards.